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Introduction

Carbaryl is a broad-spectrum N-methylcarbamate insecticide widely used in agriculture to
control pests on a variety of vegetable crops.[1][2] Its potential persistence as a residue on
these vegetables poses a health risk to consumers, necessitating rapid and effective screening
methods. This document provides a detailed protocol for a dipstick immunoassay, a rapid, cost-
effective, and user-friendly method for the qualitative and semi-quantitative screening of
carbaryl residues in vegetable samples. The assay is based on the principle of a competitive
immunochromatographic assay (ICA).[3]

Principle of the Assay

The dipstick immunoassay for carbaryl operates on a competitive binding principle. The
sample extract containing carbaryl (the analyte) is applied to the sample pad. As the sample
migrates along the nitrocellulose membrane via capillary action, it mobilizes gold nanoparticle-
labeled antibodies specific to carbaryl located in the conjugate pad.

In the test zone, a carbaryl-protein conjugate is immobilized. A competitive reaction occurs
between the free carbaryl in the sample and the immobilized carbaryl conjugate for the
binding sites of the gold-labeled antibodies.
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» Negative Result: In the absence or low concentration of carbaryl in the sample, the gold-
labeled antibodies will bind to the immobilized carbaryl conjugate, resulting in the formation
of a visible colored line at the test zone.

o Positive Result: If carbaryl is present in the sample at a concentration above the detection
limit, it will bind to the gold-labeled antibodies, preventing them from binding to the
immobilized carbaryl conjugate. Consequently, no or a significantly weaker colored line will
appear at the test zone.

A control line, consisting of immobilized secondary antibodies that bind to the gold-labeled
primary antibodies, is included to validate the proper functioning of the dipstick. The
appearance of the control line indicates that the strip has worked correctly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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